2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• SMILES: CC1(CCCC1(C)O)C2=CC=CO2
• InChI: InChI=1S/C11H16O2/c1-10(9-5-3-8-13-9)6-4-7-11(10,2)12/h3,5,8,12H,4,6-7H2,1-2H3
• InChIKey: GTXWQAZRQCSKEG-UHFFFAOYSA-N

2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol Procurement Guide: Structural Identity and Supply Considerations

2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol (CAS 1934460-13-5) is a substituted cyclopentanol derivative characterized by a tertiary alcohol moiety on a cyclopentane ring bearing a furan-2-yl substituent and two methyl groups . With a molecular formula of C₁₁H₁₆O₂ and molecular weight of 180.24 g/mol [1], this compound combines the structural features of a cyclic alcohol with an aromatic furan heterocycle. The compound is commercially available as a research chemical, typically at 95% purity , and is of interest in flavor and fragrance research, organic synthesis, and potentially medicinal chemistry applications involving furan-containing scaffolds [2].

Furan-2-yl substitution pattern, not furan-3-yl isomer

Quaternary carbon with gem-dimethyl restricts conformation

Dual hydrogen bonding capacity (OH donor + furan O acceptor)

• [1] ChemSrc. 2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol. CAS 1934460-13-5. Molecular Weight: 180.24. Formula: C11H16O2. Published 2024-09-03. View Source
• [2] EP 2902468 A3. Novel cyclopentanols and their use in enhancing fragrance. European Patent Office. 2015-09-16. View Source

Why 2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol Cannot Be Replaced by Common Cyclopentanol Analogs

Generic substitution of 2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol with simpler cyclopentanols or other furan-substituted analogs is scientifically unsound due to three structural determinants that dictate distinct physicochemical and functional properties. First, the regiochemistry of furan substitution (furan-2-yl versus furan-3-yl) produces fundamentally different electronic environments and steric profiles [1]. Second, the gem-dimethyl substitution at the C1 position creates a quaternary carbon adjacent to the hydroxyl group, restricting conformational mobility and altering hydrogen bonding geometry relative to non-methylated analogs . Third, the compound possesses dual hydrogen bonding capacity (hydroxyl donor and furan oxygen acceptor), which distinguishes it from purely aliphatic cyclopentanols lacking the heteroaromatic moiety [2]. These structural features collectively preclude simple interchangeability and necessitate compound-specific evaluation for any application requiring defined stereoelectronic properties, receptor binding, or organoleptic characteristics.

Regiochemistry mismatch: furan-3-yl analogs exhibit different electronic and steric profiles, limiting direct replacement.

Absence of gem-dimethyl and quaternary carbon in simpler cyclopentanols alters conformational restriction and H-bond geometry.

Lack of heteroaromatic oxygen acceptor in aliphatic cyclopentanols removes the second H-bond site, changing solubility and crystal packing.

• [1] ScienceDirect. 2-Furyl Group. Resonance and electronic properties of 2-furyl versus 3-furyl substituents. View Source
• [2] Journals.IUCr. Investigations into the construction of the pentasubstituted ring C of Neosurugatoxin – a crystallographic study. O–H⋯O hydrogen bonding in cyclopenta[c]furans. 2016-01-01. View Source

Quantitative Differentiators for 2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol: Comparative Evidence Against Analogs

Regioisomeric Differentiation: Furan-2-yl vs. Furan-3-yl Substitution

The furan-2-yl substituent exhibits a fundamentally different electronic profile compared to the furan-3-yl isomer, with distinct resonance effects that alter both reactivity and biological target interactions [1]. While both isomers share identical molecular weight (180.24 g/mol) and molecular formula (C₁₁H₁₆O₂) , the 2-furyl group can function as both an electron donor and electron acceptor through resonance, whereas the 3-furyl group has more restricted conjugation capabilities [1]. This difference in electronic distribution affects binding interactions with receptors and may significantly impact flavor/aroma profiles in organoleptic applications. Notably, structure-activity relationship (SAR) investigations on furan derivatives have established that the position of furan substitution is a critical determinant for fruity and meaty aroma impressions [2].

Regiochemistry

Class-level inference

2-furyl: dual electron-donating/withdrawing resonance
3-furyl: restricted conjugation

Non-interchangeable electronic properties

Furan substitution position alters SAR and aroma profile

Evidence Dimension	Electronic properties / conjugation capability
Target Compound Data	Furan-2-yl substitution: dual electron-donating and electron-withdrawing resonance character [1]
Comparator Or Baseline	Furan-3-yl substitution (CAS 1935064-86-0): reduced conjugation, more restricted resonance [1]
Quantified Difference	Qualitative difference in resonance capability; both 2-furyl and 3-furyl groups are more electron-withdrawing than phenyl groups [1]
Conditions	Based on comparative electronic analysis of furyl substituents in organic compounds [1]

Why This Matters

The regiochemistry of furan substitution determines electronic distribution and target binding characteristics, making furan-2-yl and furan-3-yl isomers non-interchangeable in applications requiring specific molecular recognition or receptor interactions.

• [1] ScienceDirect. 2-Furyl Group. Electronic properties: resonance effect allows electron donation as well as electron withdrawal. Both 2-furyl and 3-furyl groups are more electron-withdrawing than phenyl groups. View Source
• [2] Scite.org. Structural Features for Furan-Derived Fruity and Meaty Aroma Impressions. Structure-activity relationship investigations on furan derivatives. View Source

Stereochemical Complexity: Quaternary Carbon and Chiral Center Implications

The C1 position of 2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol contains a quaternary carbon bearing a hydroxyl group and a methyl substituent, generating stereochemical complexity absent in simpler cyclopentanols such as 2-(furan-2-yl)cyclopentan-1-ol . This structural feature creates a chiral center at C1 and introduces restricted conformational mobility due to the gem-dimethyl substitution pattern . In contrast, 2-(furan-2-yl)cyclopentan-1-ol (lacking the C1 methyl group) presents fewer stereochemical constraints and greater conformational freedom. The presence of this quaternary carbon influences molecular recognition events in biological systems and may affect enantioselective interactions in asymmetric catalysis or chiral separation applications [1]. Research on related 1,2-dimethylcyclopentanol systems has demonstrated that stereoisomers exhibit distinct physical and chemical properties that must be accounted for in synthetic applications .

Stereochemistry

Class-level inference

Quaternary C1 with gem-dimethyl vs secondary alcohol without quaternary center

Stereochemical restriction differs

Impacts enantioselective binding and conformational preference

Evidence Dimension	Stereochemical complexity / conformational restriction
Target Compound Data	Contains quaternary carbon at C1 with gem-dimethyl substitution adjacent to hydroxyl; chiral center present
Comparator Or Baseline	2-(Furan-2-yl)cyclopentan-1-ol: secondary alcohol without quaternary carbon at C1; fewer stereochemical constraints
Quantified Difference	Not quantified (qualitative structural difference)
Conditions	Structural comparison of cyclopentanol derivatives

Why This Matters

The quaternary carbon stereocenter creates a structurally distinct scaffold that may exhibit unique enantioselective binding properties or conformational preferences, differentiating it from non-methylated analogs in stereochemically sensitive applications.

• [1] Scilit. Highly efficient chiral resolution and determination of absolute configuration of 2-alkanols by using a cyclopenta[b]furan derivative. View Source

Dual Hydrogen Bonding Capacity: Hydroxyl Donor and Furan Oxygen Acceptor

2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol possesses dual hydrogen bonding functionality: the hydroxyl group serves as a hydrogen bond donor, while the furan ring oxygen atom acts as an independent hydrogen bond acceptor . Crystallographic studies on structurally related cyclopenta[c]furans have demonstrated that O–H⋯O hydrogen bonds across bicyclic 5,5-ring systems between the hydroxyl group and the furan/tetrahydrofuran oxygen atom significantly influence molecular conformation and crystal packing [1]. This dual hydrogen bonding capacity distinguishes the compound from purely aliphatic cyclopentanols (such as unsubstituted cyclopentanol or 1,2-dimethylcyclopentanol), which possess only a single hydrogen bond donor site and lack the additional acceptor site provided by the heteroaromatic ring. The enhanced hydrogen bonding potential may influence solubility in protic solvents, intermolecular association, and interactions with biological macromolecules [2].

H-Bond Capacity

Cross-study comparable

2 H-bond sites (OH donor + furan O acceptor) vs 1 site (OH only) in aliphatic analog

Dual H-bonding may influence solubility and crystal packing

Supported by cyclopenta[c]furan crystallography

Evidence Dimension	Hydrogen bonding site count
Target Compound Data	Two potential hydrogen bonding sites: 1 H-bond donor (OH) + 1 H-bond acceptor (furan O)
Comparator Or Baseline	1,2-Dimethylcyclopentanol: 1 H-bond donor, 1 H-bond acceptor (OH group only); no heteroaromatic oxygen
Quantified Difference	Qualitative difference: target compound provides an additional distinct hydrogen bond acceptor site via furan oxygen
Conditions	Structural comparison and crystallographic analysis of related furan-cyclopentanol systems [1]

Why This Matters

The dual hydrogen bonding functionality may confer different solubility profiles, crystal packing behavior, and biomolecular interaction patterns compared to purely aliphatic cyclopentanols, affecting formulation characteristics and biological recognition.

• [1] PMC/NCBI. Investigations into the construction of the pentasubstituted ring C of Neosurugatoxin – a crystallographic study. O–H⋯O hydrogen bonding in cyclopenta[c]furans. 2016-01-01. View Source
• [2] Journals.IUCr. The dominant interaction in cyclopenta[c]furans is an O–H⋯O hydrogen bond across the bicyclic 5,5-ring system. 2016-01-01. View Source

Recommended Application Scenarios for 2-(Furan-2-yl)-1,2-dimethylcyclopentan-1-ol Based on Structural Differentiation Evidence

Flavor and Fragrance Development Requiring Defined Furan Substitution Patterns

Based on the established structure-odor relationships for furan derivatives, the furan-2-yl substitution pattern of this compound is specifically associated with fruity, caramel-like, and meaty aroma impressions [1]. The compound's structural features align with the class of novel cyclopentanols patented for enhancing, improving, or modifying fragrances in perfumes, colognes, toilet waters, fabric care products, and personal products [2]. Procurement of this specific regioisomer (furan-2-yl rather than furan-3-yl) is critical for organoleptic applications where the electronic and steric profile of the 2-furyl group contributes to the desired sensory outcome.

Stereochemically-Defined Synthetic Intermediate for Chiral Building Blocks

The presence of a quaternary chiral center at C1 makes this compound a valuable scaffold for stereoselective synthesis applications . Unlike non-methylated cyclopentanol analogs, the gem-dimethyl substitution restricts conformational mobility and creates a defined stereochemical environment . This compound is suitable for use as a chiral building block in asymmetric synthesis, where the stereochemical integrity conferred by the quaternary carbon may influence enantioselective outcomes in downstream transformations. The furan ring additionally serves as a versatile synthetic handle for further functionalization through electrophilic aromatic substitution or cycloaddition reactions.

Hydrogen Bonding Studies and Crystal Engineering Investigations

The dual hydrogen bonding capacity of this compound—combining a hydroxyl donor with a furan oxygen acceptor—provides a model system for studying intermolecular interactions [1][2]. Crystallographic evidence from structurally related cyclopenta[c]furans demonstrates that O–H⋯O hydrogen bonds between the hydroxyl group and furan oxygen significantly influence molecular conformation and crystal packing [2][3]. Researchers investigating supramolecular assembly, cocrystal formation, or hydrogen bond-directed molecular recognition may find this compound valuable as a scaffold with predictable intermolecular interaction patterns that differ from purely aliphatic cyclopentanols.

Structure-Activity Relationship (SAR) Studies in Medicinal Chemistry

The furan-2-yl cyclopentanol scaffold represents a useful probe for SAR investigations targeting biological systems where furan-containing compounds have demonstrated activity [4]. The distinct electronic properties of the 2-furyl group (dual electron-donating and electron-withdrawing resonance character) [5], combined with the stereochemical constraints of the gem-dimethyl cyclopentanol core, create a molecular framework suitable for evaluating the contributions of specific structural features to biological activity. This compound may serve as a comparator in studies examining the effect of furan substitution regiochemistry on target binding, metabolic stability, or functional activity.

Application

Selection Property

Validation Focus

Fragrance development

Furan-2-yl substitution pattern

Aroma impression profile (fruity, meaty)

Chiral synthesis

Quaternary carbon stereocenter

Enantioselective outcome

Crystal engineering

Dual hydrogen bonding capacity

Supramolecular assembly pattern

SAR studies

Furan-2-yl electronic and steric profile

Target binding and metabolic stability

• [1] Scite.org. Structural Features for Furan-Derived Fruity and Meaty Aroma Impressions. Caramel-like, sweet, fruity, nutty, meaty odor impressions. View Source
• [2] EP 2902468 A3. Novel cyclopentanols and their unexpected advantageous use in enhancing, improving or modifying fragrance. European Patent Office. 2015-09-16. View Source
• [3] Journals.IUCr. Investigations into the construction of the pentasubstituted ring C of Neosurugatoxin – a crystallographic study. 2016-01-01. View Source
• [4] Bentham Science. Synthesis, In Vitro Antitumor Activity and Molecular Mechanism of Novel Furan Derivatives. Compounds featuring furan nucleus exhibit diverse biological properties. View Source
• [5] ScienceDirect. 2-Furyl Group. Resonance effect allows electron donation as well as electron withdrawal. View Source